[2-Bromo-1-(3-bromo-phenyl)-ethoxy]-trimethyl-silane

• Molecular Formula: C11H16Br2OSi
• Molecular Weight: 352.14 g/mol
• IUPAC Name: [2-bromo-1-(3-bromophenyl)ethoxy]-trimethylsilane
• InChI: InChI=1S/C11H16Br2OSi/c1-15(2,3)14-11(8-12)9-5-4-6-10(13)7-9/h4-7,11H,8H2,1-3H3
• InChI Key: WOKOBFKWCFYGBR-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC(CBr)C1=CC(=CC=C1)Br

Description

[2-Bromo-1-(3-bromo-phenyl)-ethoxy]-trimethyl-silane is a useful research compound. Its molecular formula is C11H16Br2OSi and its molecular weight is 352.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-Bromo-1-(3-bromo-phenyl)-ethanol (4.72 g, 16.9 mmol), imidazole (5.75 g, 84.5 mmol) and dimethylaminopyridine (1.03 g, 8.45 mmol) in DMF at 0° C. was added Chloro-trimethyl-silane (4.56 mL, 3.90 mmol) dropwise. Stirring continued at 0° C. for 2 hours and was then warmed to RT. The mixture was diluted with saturated sodium bicarbonate and extracted with ethyl acetate. The organics were washed with water and brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The title compound was isolated as a yellow oil (5.85 g, quantitative). 1H NMR (300 MHz, CDCl3): 7.52 (s, 1H), 7.44 (d, 1H), 7.28-7.23 (m, 2H), 4.83 (t, 1H), 3.43 (d, 2H) 0.109 (s, 9H).